Cas no 2228374-88-5 (tert-butyl 3-(4-chlorocinnolin-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(4-chlorocinnolin-3-yl)piperazine-1-carboxylate
• CAS No: 2228374-88-5
• MF: C₁₇H₂₁ClN₄O₂
• MW: 348.827242612839
• CID: 6381637
• PubChem ID: 165673142
• Update Time: 2025-05-23

tert-butyl 3-(4-chlorocinnolin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-chlorocinnolin-3-yl)piperazine-1-carboxylate
• EN300-1886944
• 2228374-88-5

• Inchi： 1S/C17H21ClN4O2/c1-17(2,3)24-16(23)22-9-8-19-13(10-22)15-14(18)11-6-4-5-7-12(11)20-21-15/h4-7,13,19H,8-10H2,1-3H3
• InChI Key： WKVOAEMACFXYES-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N=NC=1C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 348.1353036g/mol
• Monoisotopic Mass: 348.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl 3-(4-chlorocinnolin-3-yl)piperazine-1-carboxylate

Recent Advances in the Study of tert-Butyl 3-(4-Chlorocinnolin-3-yl)piperazine-1-carboxylate (CAS: 2228374-88-5)

The compound tert-butyl 3-(4-chlorocinnolin-3-yl)piperazine-1-carboxylate (CAS: 2228374-88-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in pharmaceutical development.

Recent studies have highlighted the synthetic versatility of tert-butyl 3-(4-chlorocinnolin-3-yl)piperazine-1-carboxylate, which serves as a key intermediate in the preparation of various biologically active molecules. The compound's unique structural features, including the chlorocinnoline and piperazine moieties, make it an attractive candidate for the development of kinase inhibitors and other therapeutic agents. Researchers have successfully employed this compound in the synthesis of novel small molecules targeting cancer-related pathways.

In terms of biological activity, preliminary screening results indicate that derivatives of tert-butyl 3-(4-chlorocinnolin-3-yl)piperazine-1-carboxylate exhibit promising inhibitory effects against several protein kinases involved in cell proliferation and survival. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that optimized analogs of this compound showed nanomolar potency against specific oncogenic kinases while maintaining favorable selectivity profiles.

The pharmacological potential of this compound has been further explored through structure-activity relationship (SAR) studies. Researchers have systematically modified various positions on the molecular scaffold to identify key structural determinants for biological activity. These investigations have revealed that the 4-chloro substitution on the cinnoline ring and the tert-butoxycarbonyl-protected piperazine moiety play crucial roles in maintaining both potency and metabolic stability.

From a drug development perspective, tert-butyl 3-(4-chlorocinnolin-3-yl)piperazine-1-carboxylate offers several advantages. Its relatively simple synthetic route allows for efficient scale-up, while its chemical stability makes it suitable for further derivatization. Recent patent filings suggest growing commercial interest in this compound, particularly in the context of developing targeted therapies for hematological malignancies and solid tumors.

Looking forward, ongoing research is focusing on expanding the therapeutic applications of this scaffold beyond oncology. Preliminary data suggest potential utility in inflammatory diseases and neurological disorders, although these applications require further validation. The compound's ability to serve as a molecular probe for studying kinase signaling pathways also presents opportunities for basic research in cell biology.

In conclusion, tert-butyl 3-(4-chlorocinnolin-3-yl)piperazine-1-carboxylate represents a promising chemical entity with diverse applications in medicinal chemistry. The recent surge in research activity surrounding this compound underscores its potential as a valuable tool for drug discovery and development. Future studies will likely focus on optimizing its pharmacological properties and exploring novel therapeutic indications.